N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-propan-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C12H15NO3/c1-8(2)13-12(14)9-3-4-10-11(7-9)16-6-5-15-10/h3-4,7-8H,5-6H2,1-2H3,(H,13,14)
• InChI Key: DZVFMLXBABCOGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as IBX, is a versatile oxidant used in various chemical reactions. It was first synthesized in 1985 by Shing and Huang, and since then, it has gained popularity in the scientific community due to its unique properties.

Mechanism of Action

The mechanism of action of N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the transfer of an oxygen atom to the substrate, resulting in the formation of the corresponding oxidized product. This compound is a mild oxidant, and its selectivity can be controlled by adjusting the reaction conditions.
Biochemical and Physiological Effects
This compound has been shown to have no significant toxic effects on human cells. It has been used in the oxidation of various biomolecules, including amino acids, peptides, and carbohydrates. This compound has also been used in the synthesis of biologically active compounds, such as natural products and pharmaceuticals.

Advantages and Limitations for Lab Experiments

N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages over other oxidizing agents, such as its mild reaction conditions, high selectivity, and ease of use. However, it also has some limitations, such as its sensitivity to moisture and air, which can affect its stability and reactivity.

Future Directions

There are several future directions for the use of N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in scientific research. One possible direction is the development of new synthetic methodologies using this compound as an oxidizing agent. Another direction is the use of this compound in the synthesis of new pharmaceuticals and biologically active compounds. Additionally, this compound could be used in the development of new materials, such as polymers and catalysts.
In conclusion, this compound is a versatile oxidant with numerous applications in scientific research. Its unique properties make it a valuable tool for organic synthesis, pharmaceutical development, and material science. With further research, this compound could potentially lead to the discovery of new compounds and materials that could have significant impacts on various fields.

Scientific Research Applications

N-isopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively used in organic synthesis as an oxidizing agent. It has been used in the synthesis of various compounds, including alkaloids, steroids, and natural products. This compound has also been used in the synthesis of pharmaceuticals, such as anti-cancer agents and antibiotics.